molecular formula C12H9N3O B8712489 2-(Pyridin-3-yl)benzo[d]oxazol-7-amine

2-(Pyridin-3-yl)benzo[d]oxazol-7-amine

Cat. No. B8712489
M. Wt: 211.22 g/mol
InChI Key: ZTRLOQAIFJNKAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Pyridin-3-yl)benzo[d]oxazol-7-amine is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H9N3O

Molecular Weight

211.22 g/mol

IUPAC Name

2-pyridin-3-yl-1,3-benzoxazol-7-amine

InChI

InChI=1S/C12H9N3O/c13-9-4-1-5-10-11(9)16-12(15-10)8-3-2-6-14-7-8/h1-7H,13H2

InChI Key

ZTRLOQAIFJNKAJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1)N=C(O2)C3=CN=CC=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4 ml of 10% acetic acid was added to 7-nitro-2-(3-pyridyl)benzoxazole prepared in Reference Example 3, and 200 mg of powdered iron was added by portions with stirring at room temperature. The mixture was heated to 100° C. in an oil bath and stirred for 2 hr. The reaction mixture was filtered through Celite and washed with a small amount of dilute hydrochloric acid. The filtrate was neutralized with an aqueous sodium hydroxide solution, the product was extracted with ethyl acetate, and the organic layer was dried. The organic solvent was removed by evaporation to provide 153 mg of the intended title compound.
Name
Quantity
200 mg
Type
catalyst
Reaction Step One
Name
7-nitro-2-(3-pyridyl)benzoxazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
solvent
Reaction Step Two

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